Cas no 2096337-30-1 (3-Methoxyisoquinolin-5-yl-5-boronic acid)

• Product Name: 3-Methoxyisoquinolin-5-yl-5-boronic acid
• CAS No: 2096337-30-1
• MF: C₁₀H₁₀BNO₃
• MW: 203.002302646637
• MDL: MFCD19982317
• CID: 4638083
• PubChem ID: 74890652
• Update Time: 2025-10-28

3-Methoxyisoquinolin-5-yl-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxyisoquinoline-5-boronic acid
• 5-Borono-3-methoxyisoquinoline, 5-Borono-3-methoxy-2-azanaphthalene
• AKOS027424848
• 3-Methoxyisoquinolin-5-yl-5-boronic acid
• 3-Methoxyisoquinolin-5-ylboronic acid
• (3-Methoxyisoquinolin-5-yl)boronic acid
• CS-0178799
• (3-Methoxyisoquinolin-5-yl)boronicacid
• Boronic acid, B-(3-methoxy-5-isoquinolinyl)-
• DTXSID301258172
• PS-9728
• 2096337-30-1

• MDL： MFCD19982317
• Inchi： 1S/C10H10BNO3/c1-15-10-5-8-7(6-12-10)3-2-4-9(8)11(13)14/h2-6,13-14H,1H3
• InChI Key： VTDNRNDXZFEULW-UHFFFAOYSA-N
• SMILES： B(C1=CC=CC2=C1C=C(OC)N=C2)(O)O

Computed Properties

• Exact Mass: 203.0753733g/mol
• Monoisotopic Mass: 203.0753733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 3-Methoxyisoquinolin-5-yl-5-boronic acid

Recent Advances in the Application of 3-Methoxyisoquinolin-5-yl-5-boronic acid (CAS: 2096337-30-1) in Chemical Biology and Pharmaceutical Research

3-Methoxyisoquinolin-5-yl-5-boronic acid (CAS: 2096337-30-1) has emerged as a promising compound in the field of chemical biology and pharmaceutical research. This boronic acid derivative has garnered significant attention due to its unique structural properties and potential applications in drug discovery, particularly in the development of proteasome inhibitors and other targeted therapies. Recent studies have highlighted its role as a key intermediate in the synthesis of biologically active molecules, with a focus on its ability to form stable complexes with various biomolecules.

One of the most notable applications of 3-Methoxyisoquinolin-5-yl-5-boronic acid is in the field of cancer research. Recent publications have demonstrated its efficacy as a building block for the synthesis of novel proteasome inhibitors, which are critical in the treatment of multiple myeloma and other malignancies. The compound's boronic acid moiety enables it to interact selectively with the proteasome's active sites, thereby inhibiting its function and inducing apoptosis in cancer cells. This mechanism has been validated in several in vitro and in vivo studies, showcasing its potential as a therapeutic agent.

In addition to its anticancer properties, 3-Methoxyisoquinolin-5-yl-5-boronic acid has also been investigated for its role in the development of sensors and diagnostic tools. Its ability to form reversible covalent bonds with diols and other functional groups makes it an ideal candidate for the design of glucose sensors and other biomedical devices. Recent advancements in this area have focused on improving the compound's selectivity and sensitivity, with promising results reported in peer-reviewed journals.

The synthesis and characterization of 3-Methoxyisoquinolin-5-yl-5-boronic acid have also been the subject of recent research. Innovative synthetic routes have been developed to enhance the compound's yield and purity, addressing previous challenges related to scalability and cost-effectiveness. These advancements have paved the way for its broader adoption in both academic and industrial settings, further solidifying its position as a valuable tool in chemical biology.

Looking ahead, the potential applications of 3-Methoxyisoquinolin-5-yl-5-boronic acid are expected to expand, particularly in the areas of targeted drug delivery and personalized medicine. Ongoing studies are exploring its use in conjunction with nanotechnology and other cutting-edge technologies to improve therapeutic outcomes. As research continues to uncover new facets of this versatile compound, it is poised to play an increasingly important role in the advancement of chemical biology and pharmaceutical sciences.